Cas no 1379830-49-5 (2-amino-3-(3-phenyl-1H-pyrazol-4-yl)propanoic acid)

• Product Name: 2-amino-3-(3-phenyl-1H-pyrazol-4-yl)propanoic acid
• CAS No: 1379830-49-5
• MF: C₁₂H₁₃N₃O₂
• MW: 231.250522375107
• CID: 6288715
• PubChem ID: 165664644
• Update Time: 2025-06-18

2-amino-3-(3-phenyl-1H-pyrazol-4-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(3-phenyl-1H-pyrazol-4-yl)propanoic acid
• 1379830-49-5
• EN300-1862834

• Inchi： 1S/C12H13N3O2/c13-10(12(16)17)6-9-7-14-15-11(9)8-4-2-1-3-5-8/h1-5,7,10H,6,13H2,(H,14,15)(H,16,17)
• InChI Key： XLAMYAVWTWAHJW-UHFFFAOYSA-N
• SMILES： OC(C(CC1C=NNC=1C1C=CC=CC=1)N)=O

Computed Properties

• Exact Mass: 231.100776666g/mol
• Monoisotopic Mass: 231.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 92Ų

Additional information on 2-amino-3-(3-phenyl-1H-pyrazol-4-yl)propanoic acid

Introduction to 2-amino-3-(3-phenyl-1H-pyrazol-4-yl)propanoic acid (CAS No. 1379830-49-5)

2-amino-3-(3-phenyl-1H-pyrazol-4-yl)propanoic acid, identified by its Chemical Abstracts Service (CAS) number 1379830-49-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to the pyrazole class, a heterocyclic structure known for its broad spectrum of biological activities. The presence of both amino and carboxylic acid functional groups, along with the phenyl-substituted pyrazole moiety, makes this molecule a versatile scaffold for drug discovery and medicinal chemistry applications.

The structure of 2-amino-3-(3-phenyl-1H-pyrazol-4-yl)propanoic acid features a propanoic acid backbone linked to a pyrazole ring at the third position, which is further substituted with a phenyl group at the fourth position. This unique arrangement contributes to its potential as a building block in the synthesis of more complex molecules. The compound’s solubility profile and stability under various conditions have been subjects of extensive investigation, making it a valuable candidate for both in vitro and in vivo studies.

Recent advancements in computational chemistry and molecular modeling have highlighted the pharmacokinetic properties of this compound. Studies suggest that the pyrazole moiety enhances binding affinity to target enzymes and receptors, while the amino and carboxylic acid groups facilitate interactions with biological membranes. These findings align with emerging research on structure-based drug design, where modifications at specific positions can significantly alter bioactivity.

In the realm of drug development, 2-amino-3-(3-phenyl-1H-pyrazol-4-yl)propanoic acid has been explored as a precursor for novel therapeutic agents. Its incorporation into peptidomimetics and enzyme inhibitors has shown promise in preclinical trials. For instance, derivatives of this compound have demonstrated efficacy in inhibiting certain kinases and proteases, which are implicated in various diseases, including cancer and inflammatory disorders. The phenyl substituent, in particular, has been shown to modulate binding interactions, offering a tunable platform for optimizing drug-like properties.

The synthetic pathways for 2-amino-3-(3-phenyl-1H-pyrazol-4-yl)propanoic acid have been optimized to ensure high yield and purity. Multi-step reactions involving condensation, cyclization, and functional group transformations are commonly employed. Advances in green chemistry have also led to the development of more sustainable synthetic routes, reducing waste and energy consumption without compromising efficiency.

From a biological perspective, this compound exhibits intriguing interactions with cellular pathways. Research indicates that it can modulate the activity of enzymes involved in metabolic processes, potentially offering therapeutic benefits in conditions related to metabolic dysregulation. Additionally, its ability to cross cell membranes suggests it may be suitable for topical applications or systemic delivery systems.

The analytical characterization of 2-amino-3-(3-phenyl-1H-pyrazol-4-yl)propanoic acid relies on advanced spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These methods provide detailed insights into its molecular structure and conformational dynamics. High-performance liquid chromatography (HPLC) is frequently used for purity assessment and quantification in pharmaceutical formulations.

Future research directions include exploring the compound’s role in neurological disorders. Preliminary data suggest that it may interact with neurotransmitter receptors, offering potential applications in treating neurodegenerative diseases. Furthermore, its stability under various storage conditions makes it an attractive candidate for long-term clinical trials.

The industrial significance of 2-amino-3-(3-phenyl-1H-pyrazol-4-yl)propanoic acid extends beyond academic research. Pharmaceutical companies are increasingly interested in licensing or developing derivatives based on this scaffold for commercial products. Collaborative efforts between academia and industry are essential to accelerate translation from bench to market.

In summary, 2-amino-3-(3-phenyl-1H-pyrazol-4-ylopropanoic acid (CAS No. 1379830 - 49 - 5) represents a promising compound with diverse applications in medicinal chemistry and drug development. Its unique structural features, coupled with emerging research findings, position it as a key player in addressing unmet medical needs across multiple therapeutic areas.